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Compound of Interest

2-(4-Bromophenyl)thiazole-4-
Compound Name:
carbaldehyde

Cat. No.: B112275

Technical Guide: 2-(4-Bromophenyl)thiazole-4-
carbaldehyde

CAS Number: 21166-30-3

This technical guide provides an in-depth overview of 2-(4-Bromophenyl)thiazole-4-
carbaldehyde, a key intermediate in medicinal chemistry and organic synthesis. It is intended
for researchers, scientists, and professionals in drug development.

Core Compound Properties

2-(4-Bromophenyl)thiazole-4-carbaldehyde is a versatile heterocyclic compound featuring a
bromophenyl group attached to a thiazole ring, which also bears an aldehyde functional group.
This specific arrangement of functional groups makes it a valuable building block for
synthesizing more complex molecules with potential therapeutic applications.[1] Its structure is
foundational for developing derivatives with a range of biological activities.

Physicochemical and Spectroscopic Data

The key properties of the compound are summarized in the table below.
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Property Value Reference
CAS Number 21166-30-3 [11[2]13][4]
Molecular Formula C10HeBrNOS [1112]14]
Molecular Weight 268.13 g/mol [11[2]
Appearance Off-white solid [1]

Purity > 95% (HPLC) [1][4]
Boiling Point 394.4°C at 760 mmHg [5]

MDL Number MFCD06738364 [1][4]
PubChem ID 15710656 [1]

Synthesis and Experimental Protocols

The synthesis of 2-(4-Bromophenyl)thiazole-4-carbaldehyde typically involves the oxidation
of the corresponding alcohol, [2-(4-bromophenyl)thiazol-4-yllmethanol.

Experimental Protocol: Oxidation of [2-(4-
bromophenyl)thiazol-4-ylmethanol

A common method for the synthesis involves the use of manganese(lV) oxide as an oxidizing
agent.

e Reactants: [2-(4-bromophenyl)thiazol-4-yllmethanol, Manganese(IV) oxide, Chloroform
(solvent).

e Procedure:

o

Dissolve [2-(4-bromophenyl)thiazol-4-ylimethanol in chloroform.

[¢]

Add manganese(lV) oxide to the solution.

[¢]

Stir the reaction mixture at a controlled temperature of 20°C.

o

Allow the reaction to proceed for 12 hours.
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[e]

Monitor the reaction progress using an appropriate technique (e.g., TLC).

o

Upon completion, the solid manganese dioxide is filtered off.

[¢]

The solvent is removed from the filtrate under reduced pressure to yield the crude product.

[¢]

Purify the product, typically through recrystallization or column chromatography, to obtain
2-(4-Bromophenyl)thiazole-4-carbaldehyde.

This workflow is visualized in the diagram below.
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Diagram 1: Synthesis Workflow
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Diagram 2: Role as a Chemical Building Block
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [2-(4-Bromophenyl)thiazole-4-carbaldehyde CAS
number 21166-30-3]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b112275#2-4-bromophenyl-thiazole-4-carbaldehyde-
cas-number-21166-30-3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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